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Compound of Interest

Compound Name: Disodium p-phenolsulfonate

Cat. No.: B15193923

Disclaimer: Detailed public information, including comprehensive experimental protocols and
specific biological pathway data for Disodium p-phenolsulfonate with CAS number 20896-31-
5, is limited. Much of the available data pertains to its parent compound, 4-
hydroxybenzenesulfonic acid, or its monosodium salt. This guide compiles the most relevant
information available to serve as a technical overview.

Chemical and Physical Properties

Disodium p-phenolsulfonate is the disodium salt of 4-hydroxybenzenesulfonic acid. It is an
organic compound that is typically found as a white to off-white crystalline powder. Its structure,
featuring a hydrophilic sulfonate group and a phenolic hydroxyl group, makes it soluble in
water.

Table 1: Chemical Identifiers and Synonyms
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Identifier Value
CAS Number 20896-31-5[1]
Molecular Formula CeHaNa204S

Disodium 4-hydroxybenzenesulfonate, Disodium
p-hydroxybenzenesulfonate, p-
Synonyms Hydroxybenzenesulfonic acid disodium salt,

Benzenesulfonic acid, 4-hydroxy-, disodium

salt[1]
Table 2: Physical and Chemical Properties
Property Value Source Compound
Molecular Weight 218.14 g/mol Disodium p-phenolsulfonate
White to off-white crystalline Sodium 4-
Appearance
powder hydroxybenzenesulfonate[2]
. . Sodium 4-
Melting Point >300 °C
hydroxybenzenesulfonate[3]
- ) 4-Hydroxybenzenesulfonic
Solubility Soluble in water

acid[4]

Synthesis and Manufacturing

The synthesis of Disodium p-phenolsulfonate is generally achieved through a two-step
process: the sulfonation of phenol to produce p-hydroxybenzenesulfonic acid, followed by
neutralization with a sodium base.

Experimental Protocol: Synthesis of p-
Hydroxybenzenesulfonic Acid (Parent Compound)

The formation of the para isomer (p-hydroxybenzenesulfonic acid) is favored over the ortho
isomer at higher temperatures.
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o Materials: Phenol, concentrated sulfuric acid.

e Procedure:

Phenol is reacted with concentrated sulfuric acid.

[¢]

[¢]

The reaction mixture is heated to approximately 100-110 °C. At this higher temperature,
the thermodynamically more stable para isomer is the major product. At lower
temperatures (around 25°C), the ortho isomer is kinetically favored.

[¢]

The reaction is allowed to proceed for several hours.

[e]

The product, p-hydroxybenzenesulfonic acid, can be isolated from the reaction mixture.

Experimental Protocol: Neutralization to Disodium p-
phenolsulfonate

o Materials: p-hydroxybenzenesulfonic acid, sodium hydroxide (or another sodium base).

e Procedure:

[¢]

The synthesized p-hydroxybenzenesulfonic acid is dissolved in an appropriate solvent,
typically water.

[¢]

A stoichiometric amount of sodium hydroxide (two equivalents) is gradually added to the
solution to neutralize both the sulfonic acid and the phenolic hydroxyl group.

o

The resulting solution contains Disodium p-phenolsulfonate.

o

The final product can be isolated by evaporation of the solvent.
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General Synthesis Workflow for Disodium p-phenolsulfonate
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Caption: General synthesis workflow for Disodium p-phenolsulfonate.

Analytical Methods

For the quantitative analysis of p-phenolsulfonate and its salts, High-Performance Liquid

Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (QNMR) are suitable
techniques.

HPLC Method (General Approach)
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A specific validated protocol for the disodium salt is not readily available in public literature.
However, a general method for the monosodium salt suggests the following could be a starting
point for method development:

o Column: A reverse-phase column, such as a C18 or a specialized column like Newcrom R1,
would be appropriate.

» Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g.,
water with a small amount of acid like phosphoric or formic acid) is typically used.

o Detection: UV detection would be suitable due to the aromatic ring in the molecule.

» Quantification: Quantification would be achieved by comparing the peak area of the analyte
to that of a certified reference standard.

Quantitative NMR (qNMR)

gNMR is a primary analytical method that can be used for purity assessment and quantification
without the need for a specific reference standard of the analyte.

e Principle: The integral of an NMR signal is directly proportional to the number of nuclei
contributing to that signal. By using a certified internal standard with a known concentration,
the concentration of the analyte can be accurately determined.

e Procedure Outline:

o An accurately weighed amount of the Disodium p-phenolsulfonate sample and a
certified internal standard are dissolved in a known volume of a deuterated solvent (e.g.,
D20).

o The *H NMR spectrum is acquired under quantitative conditions (e.g., ensuring full
relaxation of signals).

o The integrals of non-overlapping peaks of the analyte and the internal standard are
measured.

o The purity or concentration of the analyte is calculated based on the ratio of the integrals,
the number of protons for each signal, and the molecular weights and masses of the
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analyte and the standard.

Biological Activity and Signaling Pathways

There is no specific information on the biological signaling pathways for Disodium p-
phenolsulfonate. However, research on the structurally related compound 4-hydroxybenzoic
acid (4-HBA) in Shigella sonnei has elucidated a signaling system that controls physiology and
virulence. This can serve as an illustrative example of how a phenolic acid derivative might
function in a biological system.[5][6]

In S. sonnei, 4-HBA acts as a signaling molecule. Its biosynthesis is catalyzed by the enzyme
UbiC.[5] 4-HBA then binds to the response regulator AaeR, which enhances the binding of
AaeR to the promoter regions of target genes, thereby controlling their expression. This
signaling system has been shown to affect biofilm formation, extracellular polysaccharide
production, and virulence.[5]
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lllustrative Signaling Pathway of 4-Hydroxybenzoic Acid (4-HBA) in S. sonnei
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Caption: 4-HBA signaling in S. sonnei, an example for a related compound.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15193923?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15193923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Toxicology and Safety Information

Detailed toxicological studies specifically for Disodium p-phenolsulfonate are not widely
available. The safety information is often extrapolated from data on the parent acid or other
salts.

Table 3: Toxicological Data for 4-Hydroxybenzenesulfonic Acid (Parent Compound)

Test Result Species
LD50 (oral) 6400 mg/kg Mouse[7]
S Mild irritant effect in a 0.5%
Skin Irritation ) Human][7]
solution

The parent compound, p-phenolsulfonic acid, is considered a strong acid and can cause burns
upon contact with skin, eyes, or mucous membranes.[8] The monosodium salt dihydrate is
classified as a skin and eye irritant.[9] It is reasonable to assume that Disodium p-
phenolsulfonate should be handled with appropriate personal protective equipment, including
gloves and eye protection.

Applications in Research and Development

Disodium p-phenolsulfonate and its parent acid are utilized in various industrial and research
applications:

Chemical Intermediate: It serves as a building block in the synthesis of pharmaceuticals,
dyes, and specialized polymers.[4][10]

o Metal Complexation: The phenolic hydroxyl and sulfonic acid groups make it a good ligand
for forming stable complexes with metal ions, which has applications in analytical chemistry
and catalysis.[11]

» Polymerization Catalyst: It is used as a catalyst in polymerization reactions.[12]

o Formulation Component: In the pharmaceutical and cosmetic industries, related compounds
can act as stabilizers or pH buffers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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